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Compound of Interest

Compound Name: SHO1122147

Cat. No.: B15574463 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive guide for the preparation and use of SHO1122147, a

mitochondrial uncoupler. It includes detailed protocols for creating stock solutions, experimental

procedures for in vitro cell-based assays, and a summary of its known biological activities.

Additionally, signaling pathways associated with mitochondrial uncoupling are illustrated to

provide a deeper understanding of its mechanism of action.

Chemical and Physical Properties
SHO1122147 is a small molecule identified as a mitochondrial uncoupler with potential

therapeutic applications in metabolic diseases such as obesity and metabolic dysfunction-

associated steatohepatitis (MASH).[1]
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Property Value Reference

IUPAC Name

6-((3'-chloro-[1,1'-biphenyl]-4-

yl)amino)-[1][2]

[3]oxadiazolo[3,4-b]pyridin-7-ol

[1]

Molecular Formula C17H11ClN4O2 [1]

Molecular Weight 338.75 g/mol [1]

Appearance Solid (form may vary) N/A

Purity
>98% (typical for research

grade)
N/A

Mechanism of Action and Signaling Pathways
SHO1122147 functions as a mitochondrial uncoupler. It dissipates the proton gradient across

the inner mitochondrial membrane, which is normally used by ATP synthase to produce ATP.

This uncoupling of oxidative phosphorylation leads to an increase in oxygen consumption and

the dissipation of energy as heat. A primary consequence of this is a decrease in the cellular

ATP:AMP ratio, which is a key activator of 5' AMP-activated protein kinase (AMPK). Activated

AMPK, in turn, modulates various downstream signaling pathways to restore energy

homeostasis.

Signaling Pathway of Mitochondrial Uncoupling
Caption: Mechanism of SHO1122147 as a mitochondrial uncoupler.

Standard Operating Procedure for Solution
Preparation
Materials

SHO1122147 powder

Dimethyl sulfoxide (DMSO), anhydrous

Ethanol (200 proof), anhydrous
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Sterile, amber glass vials or polypropylene tubes

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions
Handle SHO1122147 powder in a chemical fume hood.

Avoid inhalation of dust and contact with skin and eyes.

Wear appropriate PPE at all times.

Consult the Safety Data Sheet (SDS) for detailed safety information.

Stock Solution Preparation Protocol (10 mM in DMSO)
Pre-weighing Preparation: Tare a sterile, amber vial on a calibrated analytical balance.

Weighing SHO1122147: Carefully weigh out a precise amount of SHO1122147 powder (e.g.,

1 mg) into the tared vial. Record the exact weight.

Calculating Solvent Volume: Calculate the volume of DMSO required to achieve a 10 mM

stock solution using the following formula: Volume (µL) = (Weight (mg) / 338.75 g/mol ) *

100,000 For 1 mg of SHO1122147: Volume (µL) = (1 mg / 338.75 g/mol ) * 100,000 = 295.2

µL

Dissolution: Add the calculated volume of anhydrous DMSO to the vial containing the

SHO1122147 powder.

Mixing: Tightly cap the vial and vortex thoroughly until the powder is completely dissolved.

Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.
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Storage: Store the 10 mM stock solution in aliquots at -20°C for long-term storage (months to

years) or at 4°C for short-term storage (days to weeks).[1] Avoid repeated freeze-thaw

cycles.

Note on Solubility: While DMSO is a common solvent for similar compounds, the exact

solubility of SHO1122147 has not been published. If the desired concentration does not fully

dissolve, a lower stock concentration should be prepared.

Experimental Protocols
In Vitro Cell-Based Assay Workflow
This workflow outlines a general procedure for treating cultured cells with SHO1122147 to

assess its biological activity.
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Seed cells in multi-well plates

Incubate for 24-48 hours
(allow cells to adhere and grow)

Prepare working solutions of SHO1122147
by diluting the stock solution in cell culture medium

Treat cells with a range of SHO1122147 concentrations

Incubate for the desired treatment duration

Perform endpoint assay
(e.g., cytotoxicity, metabolic activity, gene expression)

Analyze and interpret data

Click to download full resolution via product page

Caption: General workflow for in vitro cell-based assays with SHO1122147.

Protocol for Determining EC50 in L6 Myoblasts
This protocol is based on the reported EC50 value for SHO1122147 in L6 myoblasts.[1]

Cell Seeding: Seed L6 myoblasts into 96-well plates at a density of 5,000-10,000 cells per

well and allow them to adhere overnight.
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Preparation of Working Solutions: Prepare a series of dilutions of the 10 mM SHO1122147
stock solution in fresh cell culture medium. A typical concentration range for determining an

EC50 of 3.6 µM would be 0.1 µM, 0.3 µM, 1 µM, 3 µM, 10 µM, and 30 µM. Include a vehicle

control (DMSO at the same final concentration as the highest SHO1122147 concentration).

Cell Treatment: Remove the old medium from the cells and replace it with the medium

containing the different concentrations of SHO1122147.

Incubation: Incubate the cells for a predetermined time (e.g., 24, 48, or 72 hours).

Metabolic Assay: Assess cell viability or metabolic activity using a suitable assay, such as the

MTT or PrestoBlue assay, following the manufacturer's instructions.

Data Analysis: Measure the absorbance or fluorescence and normalize the results to the

vehicle control. Plot the normalized response against the logarithm of the SHO1122147
concentration and fit the data to a four-parameter logistic curve to determine the EC50 value.

Quantitative Data
The following table summarizes the known quantitative data for SHO1122147.

Parameter Cell Line/Model Value Reference

EC50 L6 myoblasts 3.6 µM [1]

Half-life (in vivo) Mice 2 hours [1]

Cmax (in vivo)
Mice (1000 mg/kg

dose)
35 µM [1]

Adverse Effects Mice
None observed at

1000 mg/kg
[1]

Efficacy (in vivo)

Gubra-Amylin (GAN)

mouse model of

MASH

Decreased body

weight and liver

triglycerides at 200

mg/kg/day

[1]
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Storage and Stability
Solid Form: Store at -20°C for long-term stability.

Stock Solution: Store in tightly sealed, light-protected aliquots at -20°C. Avoid repeated

freeze-thaw cycles. Short-term storage at 4°C for a few days is also possible.[1]

Troubleshooting
Problem Possible Cause Solution

Compound does not dissolve Exceeded solubility limit.

Prepare a less concentrated

stock solution. Gentle warming

(37°C) and vortexing may help.

Precipitation in cell culture

medium

Compound is not soluble in

aqueous medium at the

working concentration.

Ensure the final concentration

of DMSO is low (typically

<0.5%). Prepare fresh dilutions

for each experiment.

High background in assays

DMSO concentration is too

high, causing cellular stress or

toxicity.

Use the lowest possible final

DMSO concentration and

include a vehicle control.

Inconsistent results
Degradation of the compound

due to improper storage.

Aliquot the stock solution to

avoid repeated freeze-thaw

cycles. Protect from light.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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